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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341 Get Quote

This document provides an in-depth overview of the molecular structure, chemical properties,

synthesis, and applications of 5-Chloro-4-methyl-2-nitroaniline, a key chemical intermediate.

The information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Molecular Structure
5-Chloro-4-methyl-2-nitroaniline is an aromatic organic compound. Its structure consists of

an aniline ring substituted with a chloro, a methyl, and a nitro group at positions 5, 4, and 2,

respectively.

Molecular Formula: C₇H₇ClN₂O₂[1]

Molecular Structure:

Caption: 2D structure of 5-Chloro-4-methyl-2-nitroaniline.

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Chloro-4-methyl-2-nitroaniline is

presented below.
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Property Value Reference

CAS Number 7149-80-6 [1][2]

Molecular Weight 186.60 g/mol [1]

Appearance Yellow powder [3]

Melting Point 164-167 °C [4][5]

Boiling Point 375.2 ± 37.0 °C at 760 mmHg [4]

Density 1.4 ± 0.1 g/cm³ [4]

Flash Point 180.7 ± 26.5 °C [4]

SMILES
Cc1cc(c(Cl)cc1N)--INVALID-

LINK--=O
[6]

Synthesis Protocol
A common method for the synthesis of 5-Chloro-4-methyl-2-nitroaniline involves the

hydrolysis of N-(5-chloro-4-methyl-2-nitrophenyl)acetamide.

Experimental Protocol:

Preparation of Sodium Ethoxide Solution: Dissolve sodium ethoxide (8.27 g, 45.9 mmol) in

ethanol (10 mL) to prepare the alkoxide solution.[2]

Reaction Setup: In a separate flask, dissolve N-(5-chloro-4-methyl-2-nitrophenyl)acetamide

(7.0 g, 30.6 mmol) in ethanol (10 mL) with stirring at room temperature.[2]

Reaction Execution: Slowly add the prepared sodium ethoxide solution to the solution of N-

(5-chloro-4-methyl-2-nitrophenyl)acetamide.[2]

Reaction Time: Continue stirring the reaction mixture at room temperature for 1 hour.[2]

Precipitation: After 1 hour, pour the reaction mixture into 100 mL of water to precipitate the

product.[2]
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Isolation and Purification: Collect the precipitate by filtration. Wash the solid with a 1:3

mixture of isopropanol and n-hexane (10 mL), followed by a wash with n-hexane (10 mL).[2]

Product: This process yields 5-Chloro-4-methyl-2-nitroaniline (5.71 g, 85% yield).[2]
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for 1 hour
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Pour into Water Filter Precipitate
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Final Product:

5-Chloro-4-methyl-2-nitroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Chloro-4-methyl-2-nitroaniline.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 5-Chloro-4-methyl-2-
nitroaniline.

Mass Spectrometry (MS): Mass spectrometry data shows a peak at m/z of 187.0,

corresponding to the [M+1] ion.[2]

Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectra are available for this

compound and are essential for confirming the positions of the substituents on the aniline

ring.[7]

Infrared Spectroscopy (IR): IR spectroscopy can be used to identify the characteristic

functional groups, such as the N-H stretches of the amine, the N-O stretches of the nitro

group, and C-Cl and C-H bonds of the aromatic ring.[7]

Applications in Research and Development
5-Chloro-4-methyl-2-nitroaniline serves as a versatile intermediate in various synthetic

applications.
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Dye and Pigment Synthesis: A primary application is in the manufacturing of azo dyes, which

are valued for their vibrant and stable colors in textiles and printing inks.[8]

Pharmaceutical Intermediate: This compound is a building block in the synthesis of

pharmaceuticals, particularly in the development of antibiotics and antiparasitic drugs where

the chloro and nitro groups can be modified to enhance binding to biological targets.[8]

Agrochemical Production: It is utilized in the synthesis of agrochemicals, including herbicides

and insecticides. The nitro group can contribute to biological activity, while the chlorine atom

can enhance stability.[8]

Organic Synthesis Research: In a laboratory setting, it is a useful compound for studying the

chemistry of aromatic amines.[8] It has also been used in the synthesis of 2-substituted

3,7,8-trichlorodibenzo-p-dioxins.[5]

Safety and Handling
Due to its potential hazards, 5-Chloro-4-methyl-2-nitroaniline must be handled with

appropriate safety precautions.

Hazard Statement Description

Acute Toxicity
Fatal if swallowed, in contact with skin, or if

inhaled.[9]

Organ Damage
May cause damage to organs through

prolonged or repeated exposure.[9][10]

Environmental Hazard Toxic to aquatic life with long-lasting effects.[9]

Physical Hazard
May form combustible dust concentrations in air.

[9]

Handling Recommendations:

Use only in a well-ventilated area or under a chemical fume hood.[11]
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Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[9]

Avoid breathing dust and prevent contact with skin and eyes.[9]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]
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Caption: Key hazards and recommended safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemsrc.com/en/Product/5170442.html
https://www.chemsrc.com/en/Product/5170442.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3357017.htm
https://www.chemscene.com/13852-51-2.html
https://m.chemicalbook.com/SpectrumEN_13852-51-2_1HNMR.htm
https://www.gneechem.com/info/what-is-5-chloro-2-methyl-4-nitroaniline-cas-103046689.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/TW/en/sds/aldrich/185310?userType=undefined
https://pim-resources.coleparmer.com/sds/67941.pdf
https://www.benchchem.com/product/b1347341#5-chloro-4-methyl-2-nitroaniline-molecular-structure-and-formula
https://www.benchchem.com/product/b1347341#5-chloro-4-methyl-2-nitroaniline-molecular-structure-and-formula
https://www.benchchem.com/product/b1347341#5-chloro-4-methyl-2-nitroaniline-molecular-structure-and-formula
https://www.benchchem.com/product/b1347341#5-chloro-4-methyl-2-nitroaniline-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

